Cas no 2648910-47-6 ((2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-hydroxybutanoic acid
• CAS No: 2648910-47-6
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 6613023
• PubChem ID: 165760801
• Update Time: 2025-05-21

(2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-hydroxybutanoic acid
• 2648910-47-6
• (2S,3R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]-3-hydroxybutanoic acid
• EN300-1543337

• Inchi： 1S/C24H28N2O7/c1-14(27)21(23(29)30)26-22(28)20(32-2)11-12-25-24(31)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21,27H,11-13H2,1-2H3,(H,25,31)(H,26,28)(H,29,30)/t14-,20?,21+/m1/s1
• InChI Key： IYSSWIUVVKGWMD-MHJGDJFKSA-N
• SMILES： O(C(NCCC(C(N[C@H](C(=O)O)[C@@H](C)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 134Ų

Additional information on (2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-hydroxybutanoic acid

Introduction to (2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-hydroxybutanoic Acid (CAS No. 2648910-47-6)

Compound with the CAS number 2648910-47-6 and the systematic name (2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-hydroxybutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The intricate molecular architecture of this compound, characterized by its stereocenters and functional groups, makes it a promising candidate for further investigation in drug discovery and development.

The< strong>fluoren-9-yl moiety incorporated into the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are well-known for their stability and luminescent properties, which make them valuable in various applications, including organic electronics and bioimaging. In the context of pharmaceuticals, the< strong>fluoren-9-ylmethoxycarbonyl group enhances the compound's solubility and bioavailability, facilitating its absorption and distribution within biological systems. This feature is crucial for developing effective therapeutic agents that can reach their target sites efficiently.

The stereochemistry of the compound, specifically the (2S,3R) configuration, plays a pivotal role in its biological activity. Chiral molecules often exhibit different pharmacological properties depending on their stereochemical orientation. The precise arrangement of atoms in this compound's structure is likely to influence its interactions with biological targets, such as enzymes and receptors. Understanding these stereochemical relationships is essential for optimizing the compound's efficacy and minimizing potential side effects.

Recent research in the field of medicinal chemistry has highlighted the importance of< strong>amino acid derivatives in drug development. The presence of multiple< strong>amino and< strong>hydroxy functional groups in this compound suggests that it may possess a high degree of reactivity and versatility. These groups can participate in various chemical reactions, allowing for modifications that could enhance its pharmacological properties. For instance, the< strong>methoxy groups may influence the compound's metabolic stability, while the< strong>hydroxy groups could contribute to its solubility and binding affinity.

The pharmaceutical industry has been increasingly interested in developing novel compounds with complex structures that can address unmet medical needs. The< strong>(2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-hydroxybutanoic acid, with its unique combination of functional groups and stereochemistry, aligns well with this trend. Its potential applications span a wide range of therapeutic areas, including oncology, neurology, and inflammatory diseases. The following sections delve into the compound's structural features, synthesis methods, pharmacological properties, and recent research findings.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the< strong>methoxycarbonyl group is a critical step in the synthesis process. This group not only enhances the compound's stability but also provides a handle for further chemical modifications. The use of protecting groups is essential to prevent unwanted side reactions during synthesis. For example, the hydroxyl groups may need to be protected to avoid interference during subsequent reactions.

The pharmacological evaluation of this compound has revealed several promising characteristics. Initial studies have shown that it exhibits potent inhibitory activity against various enzymes involved in disease pathways. For instance, it has demonstrated significant inhibitory effects on kinases and proteases that are implicated in cancer progression. Additionally, it shows potential as an anti-inflammatory agent by modulating cytokine production and reducing inflammation-related biomarkers.

The biological activity of this compound is influenced by its ability to interact with specific targets within cellular systems. The< strong>fluoren-9-ylmethoxycarbonyl group enhances binding affinity by providing a hydrophobic surface that complements the binding pockets of target proteins. Meanwhile, the< strong>methoxy and< strong>hydroxy groups contribute to hydrogen bonding interactions, further stabilizing the enzyme-substrate complex. These interactions are crucial for achieving high efficacy and selectivity in therapeutic applications.

In recent years, there has been growing interest in using computational methods to predict the pharmacological properties of novel compounds. Molecular modeling techniques have been employed to simulate the interactions between this compound and its biological targets. These studies have provided valuable insights into how changes in the molecular structure can influence binding affinity and selectivity. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further experimental validation.

The potential therapeutic applications of this compound are vast due to its multifunctional nature. In oncology research, it has shown promise as a dual inhibitor of kinases involved in tumor growth and metastasis.< strong>(2S,3R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-hydroxybutanoic acid, with its unique structural features, could serve as a lead compound for developing new anticancer agents.< strong>In neurology,, it may have applications in treating neurodegenerative diseases by modulating pathways associated with neuronal survival and inflammation.< strong>In inflammatory diseases,, its anti-inflammatory properties could make it an effective treatment for conditions such as rheumatoid arthritis.

The safety profile of this compound is another critical aspect that requires thorough investigation.< strong>In vitro toxicity studies, including cell viability assays and genotoxicity tests, have been conducted to assess its potential hazards.< strong>In vivo studies, using animal models, have provided additional insights into its safety margins and potential side effects.< strong>Evaluation parameters include measures such as acute toxicity,, chronic toxicity,< strong>, organ toxicity,, developmental toxicity,< strong>,and carcinogenicity.
These studies are essential for determining whether this compound can progress to clinical trials without posing significant risks to human health.

The regulatory landscape for new pharmaceutical compounds is stringent but well-defined.< strong>FDA,
EMA,
and other regulatory agencies require comprehensive data on safety
and efficacy before approving new drugs.
This includes preclinical
data from animal studies
and human clinical trials.
The regulatory pathway involves several stages:
preclinical testing,
Phase I clinical trials
for safety assessment,
Phase II clinical trials
for efficacy evaluation,
and Phase III clinical trials
for large-scale testing before approval.
Each stage requires rigorous evaluation
to ensure that new drugs are both safe
and effective before they reach patients.

The future prospects for this compound are promising given its unique structural features
and potential therapeutic applications.< br/> Natural product-inspired drug design,
scaffold hopping,

are being explored to optimize
its pharmacological properties further. The integration
of artificial intelligence (AI) tools
in drug discovery is also expected
to accelerate progress by predicting how structural modifications will affect biological activity. These advancements hold great promise for developing next-generation therapeutics targeting complex diseases.